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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B047073 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the impact of electrolytes on the properties of Carbomer 934 gels.

Frequently Asked Questions (FAQs)
Q1: What is Carbomer 934 and why is it used in gel formulations?

Carbomer 934 is a high molecular weight polymer of acrylic acid cross-linked with allyl ethers

of sucrose.[1][2] It is a synthetic polymer widely used in the pharmaceutical and cosmetic

industries as a gelling agent to thicken, suspend, and stabilize formulations.[3] In its dry form, it

is a white, fluffy powder.[3] When dispersed in water and neutralized with a suitable base,

Carbomer 934 swells significantly to form a viscous gel.[3][4] A neutralized 0.5% aqueous

dispersion of Carbomer 934 typically has a viscosity between 30,500 and 39,400 mPa·s.[2]

Q2: How do electrolytes affect the viscosity of Carbomer 934 gels?

Electrolytes, or salts, can significantly reduce the viscosity of Carbomer 934 gels. This

phenomenon is often referred to as a "salting-out" effect. The introduction of ions from the

electrolyte shields the negative charges along the neutralized polymer backbone. This reduces

the electrostatic repulsion between the polymer chains, causing them to coil and leading to a

decrease in the gel's viscosity and structure.

Q3: Are all electrolytes equally effective at reducing the viscosity of Carbomer 934 gels?
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No, the effect of electrolytes on Carbomer 934 gel viscosity depends on the valence of the

ions. Divalent and trivalent cations (e.g., Ca²⁺, Mg²⁺, Al³⁺) are much more effective at reducing

viscosity than monovalent cations (e.g., Na⁺, K⁺). This is because their higher charge density

allows them to more effectively shield the negative charges on the polymer chains.

Q4: Can the negative impact of electrolytes on viscosity be mitigated?

To some extent, yes. Increasing the concentration of Carbomer 934 in the formulation can help

to maintain some viscosity in the presence of electrolytes. Additionally, some newer grades of

carbomers are specifically designed to have better electrolyte tolerance.

Q5: What is the optimal pH range for Carbomer 934 gel formation?

Carbomer 934 requires neutralization to a pH of approximately 5.0 to 9.0 to achieve maximum

viscosity.[5] Outside of this range, the polymer is not fully uncoiled, and the viscosity will be

significantly lower.
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Problem Possible Cause Troubleshooting Steps

Drastic loss of viscosity after

adding an active

pharmaceutical ingredient

(API) or excipient.

The added component is an

electrolyte or has a high ionic

strength.

1. Check the chemical nature

of the added substance. If it is

a salt, it is likely the cause of

the viscosity drop.2. Consider

using a non-ionic form of the

API if available.3. Increase the

concentration of Carbomer 934

to compensate for the viscosity

loss.4. Evaluate more

electrolyte-tolerant grades of

carbomers.

The gel appears cloudy or

hazy after adding other

ingredients.

Incompatibility of the added

ingredient with the Carbomer

934 gel. Some cationic

polymers or preservatives can

cause precipitation.

1. Review the compatibility of

all formulation components

with Carbomer 934.2. Consider

using alternative preservatives

or excipients that are known to

be compatible with anionic

polymers.

The final gel has a much lower

viscosity than expected, even

without the addition of obvious

electrolytes.

1. Incorrect pH of the final

formulation.2. Incomplete

hydration or neutralization of

the Carbomer 934.3. High

shear during mixing after

neutralization.

1. Measure the pH of the gel

and adjust it to the optimal

range (5.0-9.0) with a suitable

neutralizing agent (e.g.,

triethanolamine, sodium

hydroxide).2. Ensure the

Carbomer 934 is fully

dispersed and hydrated before

neutralization.3. Avoid

excessive shear rates during

mixing after the gel has been

neutralized, as this can

permanently break down the

polymer network.

The gel viscosity decreases

over time.

1. Microbial contamination.2.

Exposure to UV light.

1. Add a suitable preservative

to the formulation, as
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Carbomer 934 dispersions do

not have inherent antimicrobial

properties.2. Protect the gel

from light by using opaque

packaging.

Data Presentation
The following tables provide a summary of the expected impact of different electrolytes on the

viscosity of a 0.5% w/w Carbomer 934 gel. The initial viscosity of the gel without added

electrolytes is assumed to be within the USP-NF specification of 30,500–39,400 mPa·s.[2]

Table 1: Effect of Monovalent Electrolyte (NaCl) on the Viscosity of 0.5% Carbomer 934 Gel

NaCl Concentration (%
w/w)

Approximate Viscosity
(mPa·s)

Observations

0 35,000 Highly viscous, clear gel

0.1 20,000
Noticeable decrease in

viscosity

0.5 8,000
Significant loss of viscosity, gel

becomes more fluid

1.0 < 2,000
Gel structure is largely lost,

very low viscosity

Table 2: Effect of Divalent Electrolyte (CaCl₂) on the Viscosity of 0.5% Carbomer 934 Gel
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CaCl₂ Concentration (%
w/w)

Approximate Viscosity
(mPa·s)

Observations

0 35,000 Highly viscous, clear gel

0.05 10,000 Sharp decrease in viscosity

0.1 < 1,000
Gel structure collapses,

becomes watery

0.5 ~0

Complete loss of viscosity,

potential for polymer

precipitation

Note: The viscosity values in the tables are illustrative and can vary depending on the exact

formulation, pH, and measurement conditions.

Experimental Protocols
Protocol for Preparing a 0.5% Carbomer 934 Gel
Materials:

Carbomer 934 powder

Deionized water

Neutralizing agent (e.g., 18% w/w Sodium Hydroxide solution or Triethanolamine)

Analytical balance

Beaker

Overhead stirrer with a propeller-type impeller

pH meter

Procedure:

Weigh 2.5 g of Carbomer 934 powder.
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Measure 497.5 g of deionized water into a beaker.

While stirring the water at a moderate speed (e.g., 800-1200 rpm), slowly sprinkle the

Carbomer 934 powder into the vortex to avoid the formation of clumps.

Continue stirring for at least 30-60 minutes to ensure the polymer is fully hydrated. The

dispersion will be acidic (pH ~3) and have low viscosity.

Slowly add the neutralizing agent dropwise while monitoring the pH.

Continue adding the neutralizing agent until the pH of the gel is between 7.3 and 7.8.

Reduce the stirring speed to minimize air entrapment and continue to mix until a uniform,

clear, and viscous gel is formed.

Allow the gel to stand for at least one hour to ensure complete neutralization and swelling.

Protocol for Evaluating the Impact of Electrolytes on Gel
Viscosity
Materials:

Prepared 0.5% Carbomer 934 gel

Electrolyte solutions of known concentrations (e.g., 10% w/w NaCl, 1% w/w CaCl₂)

Rotational viscometer (e.g., Brookfield type) with appropriate spindle

Analytical balance

Beaker

Spatula

Procedure:

Place a known weight of the prepared Carbomer 934 gel into a beaker.
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Weigh and add a specific amount of the electrolyte solution to the gel to achieve the desired

final electrolyte concentration.

Gently mix the electrolyte into the gel with a spatula until the mixture is uniform. Avoid

vigorous mixing to prevent shear-induced viscosity loss.

Allow the mixture to equilibrate for at least 30 minutes.

Measure the viscosity of the gel using a rotational viscometer according to the instrument's

operating instructions. Record the spindle, speed, and temperature.

Repeat steps 2-5 for different electrolyte concentrations.

Visualizations
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Troubleshooting Workflow for Viscosity Loss

Low Gel Viscosity Observed

Is the API or excipient an electrolyte?

Is the pH within the optimal range (5.0-9.0)?

No

Increase Carbomer 934 concentration or use an electrolyte-tolerant grade.

Yes

Was high shear applied after neutralization?

No

Adjust pH with a suitable neutralizing agent.

Yes

Use gentle mixing after neutralization.

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for low viscosity in Carbomer 934 gels.
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Mechanism of Electrolyte-Induced Viscosity Reduction

Neutralized Carbomer Chain
(Extended structure due to electrostatic repulsion)

Addition of Electrolytes (e.g., Na+, Ca2+)

Charge Shielding
(Cations surround the carboxylate groups)

Reduced Electrostatic Repulsion

Polymer Chains Coil

Loss of Gel Structure and Viscosity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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